Cas no 651013-72-8 (3-Benzyl-4-methoxy-4-oxobutanoic acid)

• Product Name: 3-Benzyl-4-methoxy-4-oxobutanoic acid
• CAS No: 651013-72-8
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD27923800
• CID: 408012
• Update Time: 2025-04-19

3-Benzyl-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)-2-benzylsuccinic acid 1-methyl ester
• 3-Benzyl-4-methoxy-4-oxobutanoic acid

• MDL： MFCD27923800
• Inchi： 1S/C12H14O4/c1-16-12(15)10(8-11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,14)
• InChI Key： BUNMUVFKMIOEQU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 221.08139
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 66.43

3-Benzyl-4-methoxy-4-oxobutanoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters